3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride
Overview
Description
3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride is a chemical compound with the CAS Number: 1523572-09-9 . It has a molecular weight of 193.7 . It appears as a white to yellow solid .
Physical and Chemical Properties Analysis
This compound is a white to yellow solid . The compound’s molecular weight is 193.7 .Scientific Research Applications
X-Ray Diffraction Analysis
The compound's utility in X-ray diffraction analysis is demonstrated by Bailey, Berlin, and Holt (1984), who isolated and analyzed a novel hydrate formed from the reaction of N-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one with perchloric acid (Bailey, Berlin & Holt, 1984).
Chemical Synthesis and Properties
Ho and Lin (1997) synthesized N-Benzyl-3-thia-9-aza-bicyclo[3.3.1]nonan-7-one, reporting on its spectral and chemical properties, highlighting its relevance in chemical synthesis (Ho & Lin, 1997).
Potential Pharmaceutical Applications
Yu et al. (2006) synthesized new derivatives of 3-thia-9-azabicyclo[3.3.1]nonan-7-one, finding active analgesic, antiarrhythmic, and antibacterial compounds among these products, indicating potential pharmaceutical applications (Yu et al., 2006).
Stereochemical and Conformational Analysis
Klepikova et al. (2008) used 1H NMR spectroscopy to study the structure of 3-thia-9-azabicyclo[3.3.1]nonan-9-ones and derivatives, contributing to stereochemical and conformational knowledge of these compounds (Klepikova et al., 2008).
Development of Antimicrobial Agents
Ramachandran, Rani, and Kabilan (2009) designed and synthesized novel derivatives as antimicrobial agents, expanding the compound's utility in developing new therapeutic agents (Ramachandran, Rani & Kabilan, 2009).
Safety and Hazards
The safety information for 3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride indicates that it has several hazard statements: H302, H315, H319, H335 . These statements suggest that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P305, P338, P351 , which advise avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes: rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Properties
IUPAC Name |
3-thia-9-azabicyclo[3.3.1]nonan-7-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NOS.ClH/c9-7-1-5-3-10-4-6(2-7)8-5;/h5-6,8H,1-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYCJGXINWJJNJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CSCC(N2)CC1=O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1523572-09-9 | |
Record name | 3-Thia-9-azabicyclo[3.3.1]nonan-7-one, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1523572-09-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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